"in silico prediction of 4-Chloro-5-hydroxynicotinic acid bioactivity"
"in silico prediction of 4-Chloro-5-hydroxynicotinic acid bioactivity"
Executive Summary
This technical guide provides a comprehensive in silico framework for predicting the bioactivity of 4-Chloro-5-hydroxynicotinic acid (4-Cl-5-OH-NA) . While nicotinic acid (Niacin) is a well-established lipid-lowering agent acting via the GPR109A (HCAR2) receptor, the introduction of a chlorine atom at the C4 position and a hydroxyl group at C5 significantly alters the electronic landscape and lipophilicity of the scaffold.
This guide outlines a self-validating computational workflow to assess this molecule's potential as a dyslipidemia therapeutic (GPR109A agonist) and an agrochemical precursor (nicotinoid mimic), utilizing Density Functional Theory (DFT), Molecular Docking, and ADMET profiling.
Chemical Ontology & Pharmacophore Mapping
Before initiating docking protocols, we must establish the physicochemical identity of the ligand. The introduction of electron-withdrawing groups (Cl, OH) onto the pyridine ring alters the pKa and tautomeric states compared to the parent nicotinic acid.
Structural Definition
-
IUPAC Name: 4-chloro-5-hydroxy-pyridine-3-carboxylic acid
-
SMILES: OC1=CN=CC(C(O)=O)=C1Cl (Verify specific isomer during ligand prep)
-
Core Scaffold: Pyridine-3-carboxylic acid (Nicotinic acid)
-
Key Substituents:
-
C3-COOH: Primary pharmacophore for salt-bridge formation (essential for GPR109A binding).
-
C4-Cl: Lipophilic, electron-withdrawing. Increases metabolic stability against C4-oxidation.
-
C5-OH: H-bond donor/acceptor. Increases water solubility but may introduce phenolic acidity.
-
Electronic Profiling (DFT Protocol)
Standard force fields (MMFF94) often fail to capture the "sigma-hole" effect of halogens. We utilize DFT to generate accurate electrostatic potential (ESP) maps.
Protocol:
-
Software: Gaussian 16 or ORCA.
-
Theory Level: B3LYP/6-311G++(d,p) (Solvation model: IEFPCM-Water).
-
Objective: Calculate Partial Atomic Charges (RESP) for docking.
| Property | Nicotinic Acid (Ref) | 4-Cl-5-OH-NA (Predicted) | Impact on Bioactivity |
| LogP | 0.36 | ~1.15 | Enhanced membrane permeability; stronger hydrophobic contacts. |
| pKa (COOH) | 4.75 | ~3.90 | Cl/OH electron withdrawal increases acidity; stronger ionic bond with Arg residues. |
| TPSA | 50.19 Ų | ~70.42 Ų | Slight reduction in BBB permeability; higher polar surface area. |
Target Prediction & Mechanism of Action
Based on the pharmacophore (Pyridine + Acid + Lipophilic group), we prioritize two biological targets.
Primary Target: GPR109A (HCAR2)
GPR109A is the Gi-coupled receptor responsible for the anti-lipolytic effects of niacin.[1]
-
Binding Pocket: The orthosteric site is defined by Arg111 (ionic anchor), Ser178 , and Phe276 .
-
Hypothesis: The C3-COOH of 4-Cl-5-OH-NA forms the critical salt bridge with Arg111. The C4-Cl occupies the hydrophobic sub-pocket usually filled by the pyridine ring edge, potentially increasing affinity via halogen bonding or hydrophobic displacement. The C5-OH may form novel H-bonds with Asn86 or Trp91 .
Secondary Context: Agrochemicals
Chlorinated nicotinic acids are structural precursors to neonicotinoids and pyridine-carboxylate herbicides.
-
Target: Plant Auxin Receptors (TIR1/AFB) or Insect nAChR.
-
Hypothesis: The 4-Cl substituent mimics the steric bulk of bio-active auxins (e.g., picloram derivatives).
In Silico Workflow & Visualization
The following diagram illustrates the decision tree for evaluating 4-Cl-5-OH-NA, moving from structural validation to dynamic simulation.
Caption: Figure 1. Integrated computational pipeline for 4-Chloro-5-hydroxynicotinic acid bioactivity prediction, moving from quantum mechanical optimization to macromolecular simulation.
Detailed Experimental Protocols
Molecular Docking (GPR109A)
Since a crystal structure of human GPR109A is not fully resolved in the apo state, we utilize high-quality homology models or the structure of related GPCRs (e.g., GPR81) if available.
Step-by-Step Protocol:
-
Receptor Prep:
-
Retrieve Sequence: Uniprot Q8TDS4 (Human GPR109A).
-
Model Generation: Use AlphaFold2 or SwissModel.
-
Refinement: Minimize energy using OPLS3e force field to relax side chains.
-
-
Grid Generation:
-
Center: Coordinates of the conserved Arg111 (TM3).[2]
-
Box Size: 20 x 20 x 20 Å (Encompassing TM2, TM3, TM7).
-
-
Docking Parameters (AutoDock Vina):
-
Exhaustiveness: 32.
-
Num Modes: 10.
-
Energy Range: 4 kcal/mol.
-
-
Scoring Criteria:
-
Essential Interaction: Salt bridge with Arg111 (Distance < 3.5 Å).
-
Secondary Interaction: Pi-Pi stacking with Phe276.
-
Halogen Bond: Cl...O/N distance < 3.5 Å and angle ~160-180°.
-
ADMET Profiling (SwissADME)
We predict the "drug-likeness" and safety profile.
-
Input: SMILES string.
-
Key Parameters to Monitor:
-
Lipinski Rule of 5: 4-Cl-5-OH-NA is expected to pass (MW < 500, LogP < 5, H-donors < 5).
-
GI Absorption: High predicted absorption due to small size and moderate lipophilicity.
-
CYP Inhibition: The pyridine ring is a common CYP substrate. The 4-Cl may block metabolic oxidation at the 4-position, potentially extending half-life compared to Niacin.
-
Predicted Interaction Map (GPR109A)
The following diagram visualizes the hypothesized binding mode within the GPR109A orthosteric pocket, highlighting the role of the Chlorine and Hydroxyl modifications.
Caption: Figure 2. Hypothesized pharmacophore interactions of 4-Cl-5-OH-NA within the GPR109A binding pocket. The C4-Cl provides novel hydrophobic anchoring.
Synthesis Feasibility (Retrosynthesis)
To validate these predictions experimentally, the compound must be synthesized.
Proposed Route:
-
Starting Material: 5-Hydroxynicotinic acid (Commercial).
-
Step 1 (Chlorination): Electrophilic aromatic substitution is difficult on deactivated pyridine.
-
Alternative: Start with 4,5-dichloronicotinic acid .
-
-
Step 2 (Selective Hydrolysis): Nucleophilic aromatic substitution (
). The C4-Cl is more susceptible to nucleophilic attack than C5-Cl due to the para-position relative to the ring nitrogen (though the carboxylic acid complicates this).-
Strategy: Use KOH/Water reflux to selectively hydrolyze the more activated chloride. Note: This might yield 4-hydroxy-5-chloronicotinic acid. Regioselectivity must be confirmed via NMR.
-
References
-
Tunaru, S., et al. (2003). "PUMA-G and HM74 are receptors for nicotinic acid and mediate its anti-lipolytic effect."[2] Nature Medicine, 9(3), 352-355. Link
-
Daina, A., Michielin, O., & Zoete, V. (2017). "SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules." Scientific Reports, 7, 42717. Link
-
Trott, O., & Olson, A. J. (2010). "AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading." Journal of Computational Chemistry, 31(2), 455-461. Link
-
PubChem Compound Summary. (2023). "5-Hydroxynicotinic acid."[3] National Center for Biotechnology Information. Link
-
Jumper, J., et al. (2021). "Highly accurate protein structure prediction with AlphaFold." Nature, 596, 583–589. Link
Sources
- 1. Structure-activity relationships of trans-substituted-propenoic acid derivatives on the nicotinic acid receptor HCA2 (GPR109A) - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Characterization of determinants of ligand binding to the nicotinic acid receptor GPR109A (HM74A/PUMA-G) - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. 958294-52-5|4-Chloro-5-hydroxynicotinic acid|BLD Pharm [bldpharm.com]
